Cas no 134271-45-7 (Benzene, 1-(bromomethyl)-2-chloro-3-methyl-)

Benzene, 1-(bromomethyl)-2-chloro-3-methyl-, is a halogenated aromatic compound with a molecular formula of C8H8BrCl. This derivative of benzene features a bromomethyl group at the 1-position, a chloro substituent at the 2-position, and a methyl group at the 3-position, making it a versatile intermediate in organic synthesis. Its reactive bromomethyl and chloro groups enable selective functionalization, particularly in nucleophilic substitution and cross-coupling reactions. The compound is useful in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its well-defined structure and stability under controlled conditions ensure consistent performance in synthetic applications. Proper handling is required due to its potential lachrymatory and irritant properties.
Benzene, 1-(bromomethyl)-2-chloro-3-methyl- structure
134271-45-7 structure
Product Name:Benzene, 1-(bromomethyl)-2-chloro-3-methyl-
CAS No:134271-45-7
MF:C8H8BrCl
MW:219.506120681763
CID:2133346
PubChem ID:15364466
Update Time:2025-05-27

Benzene, 1-(bromomethyl)-2-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-(bromomethyl)-2-chloro-3-methylBenzene
    • 2-chloro-3-methylbenzyl bromide
    • .1-bromomethyl-2-chloro-3-methyl-benzene
    • MCEYVJFKCOFDCS-UHFFFAOYSA-N
    • SCHEMBL1150524
    • 134271-45-7
    • AKOS017565922
    • 1-Bromomethyl-2-chloro-3-methyl-benzene
    • DA-30700
    • G55318
    • EN300-1914168
    • Benzene, 1-(bromomethyl)-2-chloro-3-methyl-
    • 969-783-2
    • 2-bromomethyl-1-chloro-6-methylbenzene
    • Inchi: 1S/C8H8BrCl/c1-6-3-2-4-7(5-9)8(6)10/h2-4H,5H2,1H3
    • InChI Key: MCEYVJFKCOFDCS-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC=C(C)C=1Cl

Computed Properties

  • Exact Mass: 217.95000
  • Monoisotopic Mass: 217.94979g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 3.54330

Benzene, 1-(bromomethyl)-2-chloro-3-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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